Cas no 1513281-80-5 (1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1513281-80-5
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5057762
• Update Time: 2025-10-29

1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid
• 1-[2-(butylamino)-2-oxoethyl]pyrrole-3-carboxylic acid
• 1-(2-(Butylamino)-2-oxoethyl)-1H-pyrrole-3-carboxylic acid
• 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H16N2O3/c1-2-3-5-12-10(14)8-13-6-4-9(7-13)11(15)16/h4,6-7H,2-3,5,8H2,1H3,(H,12,14)(H,15,16)
• InChI Key： QQQYOHZDHVKJFE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(C(=O)O)=C1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid

Comprehensive Guide to 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1513281-80-5)

1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1513281-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature as a pyrrole-carboxylic acid derivative, is known for its unique structural properties and potential applications in drug development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to interact with various biological targets.

The molecular structure of 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid features a pyrrole ring substituted with a carboxylic acid group and a butylcarbamoyl methyl side chain. This combination of functional groups makes it a versatile intermediate in organic synthesis. The CAS No. 1513281-80-5 is a critical identifier for this compound, ensuring accurate referencing in chemical databases and research publications. Its solubility, stability, and reactivity profile make it suitable for various experimental conditions, particularly in medicinal chemistry and bioconjugation studies.

One of the most exciting applications of 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid is in the development of small-molecule therapeutics. Recent studies have explored its potential as a scaffold for kinase inhibitors, which are crucial in treating diseases like cancer and inflammatory disorders. The compound’s ability to modulate enzyme activity has also made it a candidate for drug discovery programs. Additionally, its carboxylic acid moiety allows for further derivatization, enabling researchers to tailor its properties for specific applications.

In the context of current research trends, 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid aligns with the growing demand for targeted drug delivery systems and precision medicine. Scientists are investigating its compatibility with nanoparticle-based carriers, which could enhance the efficacy of therapeutic agents. Furthermore, its role in proteomics and chemical biology highlights its importance in understanding complex biological pathways. These applications are particularly relevant given the rise of AI-driven drug discovery, where compounds like this are screened for their potential to interact with novel targets.

The synthesis and characterization of 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1513281-80-5) require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound’s purity and confirm its structural integrity, which is essential for reproducible research outcomes. The compound’s stability under various pH conditions and its compatibility with common solvents further enhance its utility in laboratory settings.

From a commercial perspective, 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its high purity grade and custom synthesis options make it a valuable resource for researchers. The compound’s patent status and regulatory compliance are also critical considerations for industrial applications, ensuring that it meets the stringent requirements of good manufacturing practices (GMP).

Looking ahead, the demand for 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid is expected to grow as its applications in drug development and biochemical research expand. Innovations in green chemistry and sustainable synthesis may also influence its production methods, reducing environmental impact while maintaining high yields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized medicine and therapeutic innovation.

In summary, 1-[(Butylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No. 1513281-80-5) is a multifaceted compound with significant promise in modern science. Its structural features, combined with its diverse applications, make it a subject of ongoing research and development. Whether you are a medicinal chemist, a biotechnologist, or a materials scientist, understanding this compound’s properties and potential can open new avenues for innovation and discovery.